6-Chloro-3-hydrazinylpyridazine-4-carboxylic acid
Cat. No. B1612734
M. Wt: 188.57 g/mol
InChI Key: XYSNHNLTNNUZLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09328117B2
Procedure details
A suspension of starting material 6-chloro-3-hydrazinylpyridazine-4-carboxylic acid (4.80 g, 26 mmol) in acetic acid (100 mL) was heated at 100° C. for 3 hours. The mixture was cooled to room temperature, concentrated in vacuum to give the crude product, which was washed by PE (50 mL) first, then recrystallized from MeOH to give product 6-chloro-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine-8-carboxylic acid as a yellow solid (4.00 g, 72.5%). 1H NMR (300 MHz, DMSO) δ: 7.2 (s, 1H), 2.66 (s, 3H). LRMS (M+H+) m/z: calcd 213; found 213.
Quantity
4.8 g
Type
reactant
Reaction Step One
Yield
72.5%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[N:6][C:5]([NH:8][NH2:9])=[C:4]([C:10]([OH:12])=[O:11])[CH:3]=1.[C:13](O)(=O)[CH3:14]>>[Cl:1][C:2]1[CH:3]=[C:4]([C:10]([OH:12])=[O:11])[C:5]2[N:6]([C:13]([CH3:14])=[N:9][N:8]=2)[N:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(N=N1)NN)C(=O)O
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Name
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Quantity
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100 mL
|
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Type
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reactant
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give the crude product, which
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WASH
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Type
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WASH
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Details
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was washed by PE (50 mL) first
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from MeOH
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C=C(C=2N(N1)C(=NN2)C)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 72.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
